Cas no 946351-12-8 (N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide)

• Product Name: N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide
• CAS No: 946351-12-8
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5517211
• Update Time: 2025-06-11

N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)furan-2-carboxamide
• N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide

• Inchi： 1S/C17H20N2O4S/c1-2-11-24(21,22)19-9-3-5-13-7-8-14(12-15(13)19)18-17(20)16-6-4-10-23-16/h4,6-8,10,12H,2-3,5,9,11H2,1H3,(H,18,20)
• InChI Key： WWRPFUODNSISAN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC2=C(C=C1)CCCN2S(CCC)(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide

N-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide (CAS No. 946351-12-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-1-(Propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide (CAS No. 946351-12-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydroquinoline derivatives and is characterized by its furan carboxamide moiety and a propane sulfonyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research endeavors.

The molecular structure of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide consists of a tetrahydroquinoline ring fused with a furan ring through a carboxamide linkage. The propane sulfonyl group is attached to the nitrogen atom of the tetrahydroquinoline ring. This arrangement provides the molecule with enhanced stability and solubility, which are crucial factors for its potential use in drug development.

Recent studies have highlighted the pharmacological activities of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide has been investigated for its neuroprotective properties. Research conducted on animal models has demonstrated that this compound can effectively reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

In addition to its anti-inflammatory and neuroprotective activities, N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide has also shown promise as an antiviral agent. Studies have indicated that it can inhibit the replication of certain viruses by interfering with viral entry into host cells or by blocking viral replication enzymes. This property makes it a potential candidate for the development of antiviral drugs against emerging viral infections.

The synthesis of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide involves several well-defined steps. The process typically begins with the formation of the tetrahydroquinoline ring through a multistep reaction sequence involving condensation and reduction reactions. The furan carboxamide moiety is then introduced via a coupling reaction with an appropriate furan carboxylic acid derivative. Finally, the propane sulfonyl group is attached to the nitrogen atom of the tetrahydroquinoline ring using a sulfonylation reaction.

The physicochemical properties of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide have been extensively studied to understand its behavior in different environments. It has been found to be moderately soluble in water and organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. The compound exhibits good stability under physiological conditions and has a low toxicity profile in preliminary toxicity studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-y-lfuran - 2 - carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, N - 1 - (propane - 1 - sulfonyl) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 7 - ylfuran - 2 - carboxamide (CAS No. 946351 - 12 - 8) represents a versatile compound with diverse biological activities that make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from clinical trials and preclinical studies, this compound may play a significant role in advancing medical treatments for inflammatory diseases, neurological disorders, and viral infections.